3-(3-bromo-4-methoxyphenyl)-N-(3-(pyridin-2-yloxy)benzyl)propanamide

• IUPAC Name: 3-(3-bromo-4-methoxyphenyl)-N-[(3-pyridin-2-yloxyphenyl)methyl]propanamide
• InChI: InChI=1S/C22H21BrN2O3/c1-27-20-10-8-16(14-19(20)23)9-11-21(26)25-15-17-5-4-6-18(13-17)28-22-7-2-3-12-24-22/h2-8,10,12-14H,9,11,15H2,1H3,(H,25,26)
• InChI Key: UOVGGGNAJDSMFV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCC(=O)NCC2=CC(=CC=C2)OC3=CC=CC=N3)Br
• Molecular Formula: C22H21BrN2O3
• Molecular Weight: 441.3 g/mol

Description

3-(3-bromo-4-methoxyphenyl)-N-(3-(pyridin-2-yloxy)benzyl)propanamide is a chemical compound that belongs to the class of amides. It is commonly used in scientific research for its unique properties and potential applications.

Scientific Research Applications

Applications in Cytochrome P450 Inhibition

Cytochrome P450 Inhibition in Drug Metabolism The compound has been studied in the context of inhibiting Cytochrome P450 enzymes, which are crucial in drug metabolism. The inhibition of specific CYP isoforms can help predict drug-drug interactions when multiple drugs are administered, a vital aspect of drug safety and efficacy. Selective inhibitors can determine the involvement of specific CYP isoforms in drug metabolism. Azamulin has been noted as a selective CYP3A inhibitor, which is relevant since many drugs are metabolized by CYP3A4 (Khojasteh et al., 2011).

Applications in Chemistry and Biochemistry

Reactivity and Applications in Organic Chemistry The paper discusses various coumarins, specifically focusing on 3-hydroxycoumarin. This compound exhibits multiple chemical, photochemical, and biological properties, serving as a precursor in various industrial applications. Although not directly mentioning the specific compound , the study of such structurally related compounds provides insights into potential chemical reactivities and applications (Yoda, 2020).

Atmospheric Reactivity of Methoxyphenols Methoxyphenols, including compounds structurally related to the one , are studied for their atmospheric reactivity. These compounds, emitted from lignin pyrolysis, are significant in understanding biomass burning and its implications on the atmosphere. The paper reviews their reactivity, including gas-phase, particle-phase reactions, and secondary organic aerosol (SOA) formation, highlighting the importance of these compounds in environmental chemistry (Liu, Chen, & Chen, 2022).

Pharmacological Applications

Anticancer Drug Research The compound's role in anticancer drug research is emphasized, particularly in enhancing tumor specificity while minimizing keratinocyte toxicity. This aspect is crucial in developing cancer treatments that are potent against cancer cells but have reduced side effects on normal cells. The study discusses compounds structurally similar to the compound , indicating its potential relevance in anticancer drug development (Sugita et al., 2017).